Cas no 1243145-04-1 (Methyl α-Acetyl-2,4-dichlorobenzeneacetate)

• Product name: Methyl α-Acetyl-2,4-dichlorobenzeneacetate
• CAS No: 1243145-04-1
• MF: C₁₁H₁₀Cl₂O₃
• MW: 261.101301670074
• CID: 5187254

Methyl α-Acetyl-2,4-dichlorobenzeneacetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-acetyl-2,4-dichloro-, methyl ester
• methyl 2-(2,4-dichlorophenyl)-3-oxobutanoate
• Methyl α-Acetyl-2,4-dichlorobenzeneacetate

• Inchi： 1S/C11H10Cl2O3/c1-6(14)10(11(15)16-2)8-4-3-7(12)5-9(8)13/h3-5,10H,1-2H3
• InChI Key： WHSRFPPONLMREV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1Cl)(C(=O)C)C(=O)OC

Additional information on Methyl α-Acetyl-2,4-dichlorobenzeneacetate

Methyl α-Acetyl-2,4-dichlorobenzeneacetate (CAS No. 1243145-04-1): An Overview of Its Properties, Applications, and Recent Research

Methyl α-Acetyl-2,4-dichlorobenzeneacetate (CAS No. 1243145-04-1) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its α-acetyl group and dichlorobenzene moiety, which contribute to its distinct chemical properties and potential applications.

The molecular formula of Methyl α-Acetyl-2,4-dichlorobenzeneacetate is C₁₀H₈Cl₂O₃, and its molecular weight is approximately 257.07 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical properties, including melting point and solubility, make it suitable for various synthetic processes and analytical techniques.

In the context of chemical synthesis, Methyl α-Acetyl-2,4-dichlorobenzeneacetate serves as an important intermediate in the production of more complex molecules. The presence of the α-acetyl group provides a reactive site for further functionalization, enabling the synthesis of derivatives with diverse functionalities. This versatility has led to its use in the development of novel pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of Methyl α-Acetyl-2,4-dichlorobenzeneacetate in the field of medicinal chemistry. Studies have shown that compounds with similar structures exhibit promising biological activities, including antimicrobial and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of dichlorobenzene compounds demonstrated significant inhibition against specific cancer cell lines. This finding underscores the importance of further exploring the biological potential of Methyl α-Acetyl-2,4-dichlorobenzeneacetate.

The dichlorobenzene moiety in Methyl α-Acetyl-2,4-dichlorobenzeneacetate also contributes to its stability and resistance to degradation under various conditions. This stability is crucial for its use in long-term storage and transportation, making it a reliable choice for industrial applications. Additionally, the compound's low volatility ensures minimal environmental impact when used in controlled settings.

In terms of safety and handling, Methyl α-Acetyl-2,4-dichlorobenzeneacetate should be managed with standard laboratory precautions to ensure user safety. It is recommended to handle the compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and goggles. Proper storage conditions include keeping it away from heat sources and incompatible materials.

The environmental impact of Methyl α-Acetyl-2,4-dichlorobenzeneacetate is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its degradation products and potential interactions with other substances are being studied to ensure its safe use in various applications. Environmental monitoring and risk assessment are essential steps in maintaining ecological balance.

In conclusion, Methyl α-Acetyl-2,4-dichlorobenzeneacetate (CAS No. 1243145-04-1) is a valuable compound with a wide range of applications in chemistry and pharmaceutical research. Its unique molecular structure and versatile properties make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.